Cas no 1361514-85-3 (2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid
• CAS No: 1361514-85-3
• MF: C₁₃H₆Cl₅NO₃
• MW: 401.456638813019
• CID: 4920191
• Update Time: 2025-06-15

2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H6Cl5NO3/c14-8-7(9(15)11(17)12(18)10(8)16)5-2-1-4(3-6(20)21)19-13(5)22/h1-2H,3H2,(H,19,22)(H,20,21)
• InChI Key： WTGMJCLUUVJOPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(CC(=O)O)NC1=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 4.5
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid

Introduction to 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid (CAS No. 1361514-85-3) and Its Emerging Applications in Chemical Biology

2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid, identified by its CAS number 1361514-85-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing heterocyclic ring, which is a common motif in pharmaceuticals and bioactive molecules. The presence of hydroxyl and acetic acid functional groups, along with a perchlorophenyl substituent, endows it with distinct chemical reactivity and potential biological activity.

The structure of 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid features a pyridine core substituted at the 3-position with a perchlorophenyl group and at the 6-position with an acetic acid moiety. The hydroxyl group at the 2-position further contributes to its solubility and reactivity in aqueous environments. This molecular architecture makes it a versatile scaffold for drug discovery and biochemical research, particularly in the development of targeted therapies.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives in modulating biological pathways. The perchlorophenyl group, in particular, has been shown to enhance binding affinity and selectivity in drug candidates. Studies have demonstrated that compounds incorporating this moiety can interact with specific enzymes or receptors, making them valuable tools for investigating disease mechanisms and developing novel treatments.

One of the most compelling aspects of 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid is its potential role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl or acetic acid groups can lead to compounds with improved metabolic stability or altered binding profiles. Such structural diversification is crucial for optimizing drug candidates for clinical applications.

The pharmacological relevance of this compound has been explored in several preclinical studies. Its ability to interact with biological targets has raised interest in its potential therapeutic applications, particularly in areas such as oncology and neurology. While comprehensive clinical data is still limited, preliminary findings suggest that derivatives of 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid may exhibit promising effects on disease-related pathways.

In addition to its pharmacological potential, 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid has found utility in biochemical research as a tool for probing enzyme mechanisms. Its interaction with various enzymes has provided insights into metabolic pathways and disease progression. For example, studies have investigated its effects on cytochrome P450 enzymes, which are critical in drug metabolism. Understanding these interactions can aid in the development of drugs with improved efficacy and reduced side effects.

The synthetic accessibility of this compound also contributes to its appeal in research settings. Modern synthetic methodologies have enabled efficient production of high-purity samples, facilitating detailed structural and functional studies. Advances in spectroscopic techniques, such as NMR and mass spectrometry, have further enhanced the characterization of 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid derivatives, allowing researchers to elucidate their mechanisms of action with greater precision.

Looking ahead, the future prospects for 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid are promising, particularly as more research uncovers its biological significance. Ongoing studies aim to expand its therapeutic applications by developing novel derivatives with tailored properties. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical benefits for patients.

The integration of computational chemistry and machine learning has also accelerated the discovery process for compounds like 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid. These technologies enable rapid screening of virtual libraries, identifying potential candidates with desired characteristics before experimental synthesis. Such innovations are reshaping drug discovery pipelines, making them more efficient and cost-effective.

In conclusion, 2-Hydroxy-3-(perchlorophenyl)pyridine-6-acetic acid (CAS No. 1361514-85-3) represents a significant advancement in chemical biology research. Its unique structure, combined with its pharmacological and biochemical potential, positions it as a valuable asset for developing new therapeutics. As research continues to uncover its applications, this compound is poised to play an increasingly important role in addressing complex diseases and improving patient outcomes.